Cas no 57819-56-4 (Pinitol diacetonide)
Pinitol diacetonide structure
Product Name:Pinitol diacetonide
CAS No:57819-56-4
MF:C13H22O6
MW:274.310184955597
MDL:MFCD00272689
CID:850514
PubChem ID:329818126
Update Time:2025-04-19
Pinitol diacetonide Chemical and Physical Properties
Names and Identifiers
-
- 1 2:5 6-BIS-O-(1-METHYLETHYLIDENE)-3-
- 1,2:5,6-BIS-O-(1-METHYLETHYLIDENE)-3-MET
- D-chiro-Inositol, 3-O-methyl-1,2:5,6-bis-O-(1-methylethylidene)-
- 1,2:5,6-Di-O-isopropylidene-D-chiro-inositol
- Dicyclohexylidene pinitol
- PINITOL DIACETONIDE
- (3aR,4S,5S,5aR,8aR,8bR)-5-methoxy-2,2,7,7-tetramethylhexahydrobenzo[1,2-d:3,4-d']bis([1,3]dioxole)-4-ol
- 57819-56-4
- W-203177
- 1-D-1,2:5,6-Di-O-isopropylidene-3-O-methyl-chiro- inositol
- SCHEMBL12858494
- (1R,2R,6R,7S,8S,9R)-8-methoxy-4,4,11,11-tetramethyl-3,5,10,12-tetraoxatricyclo[7.3.0.02,6]dodecan-7-ol
- D93531
- (3aR,4S,5S,5aR,8aR,8bR)-5-Methoxy-2,2,7,7-tetramethylhexahydro-2H,7H-benzo[1,2-d:3,4-d']bis[1,3]dioxol-4-ol
- AS-76674
- AKOS015916311
- 1,2:5,6-Di-O-isopropylidene-D-chiro-inositol, 98%
- CHEMBL493528
- IPNUFAHKROGNMZ-HGQQYVGVSA-N
- 1,2:5,6-Di-O-isopropylidene-D-chiro-inositol, AldrichCPR
- DTXSID80584191
- 1,2:5,6-Bis-O-(1-methylethylidene)-3-methyl-1D-chiro-inositol
- (1R,2R,6R,7S,8S,9R)-8-methoxy-4,4,11,11-tetramethyl-3,5,10,12-tetraoxatricyclo[7.3.0.0?,?]dodecan-7-ol
- Pinitol diacetonide
-
- MDL： MFCD00272689
- Inchi： 1S/C13H22O6/c1-12(2)16-8-6(14)7(15-5)9-11(10(8)18-12)19-13(3,4)17-9/h6-11,14H,1-5H3
- InChI Key： IPNUFAHKROGNMZ-UHFFFAOYSA-N
- SMILES： COC1C(O)C2C(OC(O2)(C)C)C2C1OC(O2)(C)C
Computed Properties
- Exact Mass: 274.14166
- Monoisotopic Mass: 274.14163842g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 1
- Complexity: 368
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 6
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 0
- Topological Polar Surface Area: 66.4Ų
Experimental Properties
- Color/Form: Not available
- Melting Point: 105-108 °C (lit.)
- PSA: 66.38
- Solubility: Not available
Pinitol diacetonide Security Information
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
Pinitol diacetonide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P207315-1mg |
Pinitol diacetonide |
57819-56-4 | 1mg |
$ 280.00 | 2022-06-03 | ||
| TRC | P207315-2.5mg |
Pinitol diacetonide |
57819-56-4 | 2.5mg |
$ 440.00 | 2022-06-03 | ||
| TRC | P207315-5mg |
Pinitol diacetonide |
57819-56-4 | 5mg |
$ 930.00 | 2022-06-03 | ||
| eNovation Chemicals LLC | Y1132552-5g |
(3aR,4S,5S,5aR,8aR,8bR)-5-methoxy-2,2,7,7-tetramethylhexahydrobenzo[1,2-d:3,4-d']bis([1,3]dioxole)-4-ol |
57819-56-4 | 95% | 5g |
$600 | 2024-07-23 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA02482-1g |
1 2:5 6-BIS-O-(1-METHYLETHYLIDENE)-3- |
57819-56-4 | 1g |
¥858.0 | 2021-09-04 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-222905-1 g |
1,2:5,6-Di-O-isopropylidene-D-chiro-inositol, |
57819-56-4 | 1g |
￥1,038.00 | 2023-07-10 | ||
| eNovation Chemicals LLC | D758459-250mg |
D-chiro-Inositol, 3-O-methyl-1,2:5,6-bis-O-(1-methylethylidene)- |
57819-56-4 | 96% | 250mg |
$170 | 2023-05-17 | |
| eNovation Chemicals LLC | D758459-1g |
D-chiro-Inositol, 3-O-methyl-1,2:5,6-bis-O-(1-methylethylidene)- |
57819-56-4 | 96% | 1g |
$220 | 2023-09-04 | |
| eNovation Chemicals LLC | D758459-5g |
D-chiro-Inositol, 3-O-methyl-1,2:5,6-bis-O-(1-methylethylidene)- |
57819-56-4 | 96% | 5g |
$595 | 2023-09-04 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-222905-1g |
1,2:5,6-Di-O-isopropylidene-D-chiro-inositol, |
57819-56-4 | 1g |
￥1038.00 | 2023-09-05 |
Pinitol diacetonide Related Literature
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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